Cas no 2138008-72-5 (2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine)

• Product Name: 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine
• CAS No: 2138008-72-5
• MF: C₁₂H₁₄FN₃O₂S
• MW: 283.32186460495
• CID: 5792280
• PubChem ID: 165470009
• Update Time: 2025-06-12

2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenyl]ethan-1-amine
• EN300-1074473
• 2138008-72-5
• 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

• Inchi： 1S/C12H14FN3O2S/c1-19(17,18)9-7-15-16(8-9)12-4-2-3-11(13)10(12)5-6-14/h2-4,7-8H,5-6,14H2,1H3
• InChI Key： BUQZFLUROFMVLN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC=C(C=1CCN)F)(=O)=O

Computed Properties

• Exact Mass: 283.07907603g/mol
• Monoisotopic Mass: 283.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine

Comprehensive Overview of 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2138008-72-5)

The compound 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine (CAS No. 2138008-72-5) is a fluorinated phenyl derivative with a unique structural framework, combining a methanesulfonyl group and a pyrazole ring. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the fluoro substituent enhances its metabolic stability, while the 1H-pyrazol-1-yl moiety contributes to its binding affinity in target interactions. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity and receptor signaling pathways.

In recent years, the demand for fluorinated compounds like 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has surged, driven by their role in developing next-generation therapeutics. A key area of interest is their potential in central nervous system (CNS) drug development, where fluorination improves blood-brain barrier penetration. Additionally, the methanesulfonyl group is known to enhance solubility and pharmacokinetic properties, making this compound a promising candidate for oral formulations. These attributes align with current trends in precision medicine and personalized therapy, addressing unmet medical needs in neurology and oncology.

The synthesis of CAS No. 2138008-72-5 involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, to introduce the pyrazole and fluoro functionalities. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for verifying its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also optimizing synthetic routes to minimize waste and improve yield. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine has potential applications in agrochemicals. Its structural features may contribute to the development of novel pesticides or herbicides, leveraging the pyrazole ring’s ability to interact with biological targets in pests. This dual utility in human health and agriculture underscores its versatility, a recurring theme in discussions about multi-functional chemical entities.

From a commercial perspective, the global market for fluorinated fine chemicals is projected to expand, with CAS No. 2138008-72-5 positioned as a high-value intermediate. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the demand from biotech startups and academic labs. Frequently asked questions (FAQs) in search engines include its storage conditions, handling precautions, and regulatory status, reflecting user concerns about safety and compliance.

In summary, 2-2-fluoro-6-(4-methanesulfonyl-1H-pyrazol-1-yl)phenylethan-1-amine represents a compelling case study in modern chemical innovation. Its interdisciplinary applications, from drug discovery to sustainable agriculture, resonate with contemporary scientific and industrial priorities. As research progresses, this compound is likely to feature prominently in publications and patents, further solidifying its relevance in the life sciences sector.